Cas no 113965-92-7 (3-chloro-N-(4-methylphenyl)aniline)
113965-92-7 structure
Product Name:3-chloro-N-(4-methylphenyl)aniline
CAS No:113965-92-7
MF:C13H12ClN
MW:217.694082260132
CID:2612018
PubChem ID:13738739
Update Time:2025-04-21
3-chloro-N-(4-methylphenyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-(4-methylphenyl)aniline
- 113965-92-7
- DTXSID40548072
- SCHEMBL7913356
-
- Inchi: 1S/C13H12ClN/c1-10-5-7-12(8-6-10)15-13-4-2-3-11(14)9-13/h2-9,15H,1H3
- InChI Key: YRRPVNPIKUWJAD-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 217.0658271Da
- Monoisotopic Mass: 217.0658271Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12Ų
3-chloro-N-(4-methylphenyl)aniline Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
113965-92-7 (3-chloro-N-(4-methylphenyl)aniline) Related Products
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